Cas no 500698-02-2 (2-amino-2-(2-chlorophenyl)propanoic acid)

• Product Name: 2-amino-2-(2-chlorophenyl)propanoic acid
• CAS No: 500698-02-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD02662594
• CID: 4654259
• PubChem ID: 4360826
• Update Time: 2025-07-21

2-amino-2-(2-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chlorophenyl)propanoic Acid
• 2-amino-2-(2-chlorophenyl)propanoic acid

• MDL： MFCD02662594
• Inchi： 1S/C9H10ClNO2/c1-9(11,8(12)13)6-4-2-3-5-7(6)10/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： AASPGTOXCQXNOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)(C)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2-chlorophenyl)propanoic acid

Professional Introduction to 2-amino-2-(2-chlorophenyl)propanoic acid (CAS No. 500698-02-2)

2-amino-2-(2-chlorophenyl)propanoic acid, a compound with the chemical identifier CAS No. 500698-02-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 2-amino-2-(2-chlorophenyl)propanoic acid consists of an amino group attached to a propanoic acid backbone, with a chlorophenyl substituent at the second carbon position. This configuration imparts specific chemical reactivity and biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The presence of both amino and carboxylic acid functional groups allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes.

In recent years, there has been a surge in research focusing on the development of novel compounds that can modulate central nervous system (CNS) functions. 2-amino-2-(2-chlorophenyl)propanoic acid has emerged as a compound of interest in this domain due to its structural similarity to known CNS-active agents. Studies have begun to explore its potential role in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. The chlorophenyl moiety, in particular, has been identified as a key pharmacophore that can interact with specific neurotransmitter systems, thereby influencing neuronal communication and function.

One of the most compelling aspects of 2-amino-2-(2-chlorophenyl)propanoic acid is its ability to serve as a scaffold for structure-activity relationship (SAR) studies. By modifying its chemical structure, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. For instance, derivatives of this compound have been synthesized to investigate their binding affinity to various receptors, including serotonin receptors and dopamine receptors. These studies have provided valuable insights into the mechanisms underlying its potential therapeutic effects.

The synthesis of 2-amino-2-(2-chlorophenyl)propanoic acid is another area of active research. Advanced synthetic methodologies have been employed to develop efficient and scalable routes for its production. These methods not only improve the yield and purity of the compound but also minimize environmental impact. The use of green chemistry principles in its synthesis underscores the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Evaluation of the pharmacokinetic properties of 2-amino-2-(2-chlorophenyl)propanoic acid is crucial for understanding its potential as a drug candidate. Preliminary studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its solubility characteristics and stability under various conditions make it a promising candidate for formulation into oral or injectable medications. Additionally, its metabolic pathways have been explored to identify potential interactions with other drugs and to assess its safety profile.

The toxicological profile of 2-amino-2-(2-chlorophenyl)propanoic acid is another critical aspect that has been thoroughly investigated. Acute toxicity studies have revealed that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. Chronic toxicity studies are ongoing to further evaluate its long-term safety. These studies are essential for ensuring that any future therapeutic applications are both effective and safe for human use.

In conclusion, 2-amino-2-(2-chlorophenyl)propanoic acid (CAS No. 500698-02-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in addressing various neurological and physiological disorders.